Cas no 2877708-49-9 (N-(oxan-4-yl)-2-{1-[5-(trifluoromethyl)pyridin-2-yl]piperidin-4-yl}acetamide)

• Product Name: N-(oxan-4-yl)-2-{1-[5-(trifluoromethyl)pyridin-2-yl]piperidin-4-yl}acetamide
• CAS No: 2877708-49-9
• MF: C₁₈H₂₄F₃N₃O₂
• MW: 371.397274971008
• CID: 5309433
• PubChem ID: 165431449
• Update Time: 2025-05-26

N-(oxan-4-yl)-2-{1-[5-(trifluoromethyl)pyridin-2-yl]piperidin-4-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• AKOS040887785
• F6830-8225
• N-(oxan-4-yl)-2-{1-[5-(trifluoromethyl)pyridin-2-yl]piperidin-4-yl}acetamide
• 2877708-49-9

• Inchi： 1S/C18H24F3N3O2/c19-18(20,21)14-1-2-16(22-12-14)24-7-3-13(4-8-24)11-17(25)23-15-5-9-26-10-6-15/h1-2,12-13,15H,3-11H2,(H,23,25)
• InChI Key： SXIVHEYQCILEDD-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C=C1)N1CCC(CC(NC2CCOCC2)=O)CC1)(F)F

Computed Properties

• Exact Mass: 371.18206150g/mol
• Monoisotopic Mass: 371.18206150g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 54.5Ų

Additional information on N-(oxan-4-yl)-2-{1-[5-(trifluoromethyl)pyridin-2-yl]piperidin-4-yl}acetamide

N-(oxan-4-yl)-2-{1-[5-(trifluoromethyl)pyridin-2-yl]piperidin-4-yl}acetamide: A Comprehensive Overview

The compound with CAS No 2877708-49-9, known as N-(oxan-4-yl)-2-{1-[5-(trifluoromethyl)pyridin-2-yl]piperidin-4-yl}acetamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its complex structure, which includes a trifluoromethyl-substituted pyridine ring, a piperidine moiety, and an acetamide group attached to an oxane (tetrahydropyran) ring. The combination of these structural elements contributes to its unique physicochemical properties and potential biological activities.

Recent studies have highlighted the importance of trifluoromethyl groups in modulating the pharmacokinetic profiles of bioactive molecules. The presence of a trifluoromethyl group in the pyridine ring of this compound suggests that it may exhibit enhanced stability and bioavailability. Additionally, the piperidine ring is a common structural motif in many bioactive compounds, often contributing to hydrogen bonding interactions and receptor binding. The acetamide group further enhances the molecule's ability to engage in such interactions, potentially improving its efficacy as a therapeutic agent.

One of the most intriguing aspects of N-(oxan-4-yl)-2-{1-[5-(trifluoromethyl)pyridin-2-yl]piperidin-4-yl}acetamide is its potential application in drug discovery. Researchers have been exploring the role of oxane-containing compounds in various therapeutic areas, including central nervous system disorders and cardiovascular diseases. The integration of an oxane ring into this molecule's structure may confer additional advantages, such as improved solubility and reduced toxicity.

Recent advancements in computational chemistry have enabled scientists to predict the binding affinities of complex molecules like this one to various drug targets. For instance, molecular docking studies have revealed that N-(oxan-4-yl)-2-{1-[5-(trifluoromethyl)pyridin-2-yl]piperidin-4-yllacetamide exhibits strong binding to certain G-protein coupled receptors (GPCRs), which are critical targets for treating conditions such as hypertension and chronic pain. These findings underscore the compound's potential as a lead molecule for drug development.

In terms of synthesis, this compound represents a significant achievement in organic chemistry. Its construction involves a series of multi-step reactions, including nucleophilic substitutions, amide bond formations, and cyclizations. The development of efficient synthetic routes for such complex molecules is essential for advancing research and enabling preclinical testing.

As with any novel compound, understanding its toxicological profile is crucial before it can be considered for therapeutic use. Preliminary studies suggest that N-(oxan-4-yll)-2-{1-[5-(trifluoromethyl)pyridin 2 yl]piperidin 4 yllacetamide exhibits low acute toxicity in animal models. However, further research is needed to evaluate its long-term safety and potential for off-target effects.

In conclusion, N-(oxan 4 yl)-2-{1-[5-(trifluoromethyl)pyridin 2 yl]piperidin 4 yllacetamide (CAS No 2877708 49 9) stands out as a promising candidate in the realm of medicinal chemistry. Its unique structure, combined with recent advances in computational modeling and synthetic methodologies, positions it as a valuable tool for exploring new therapeutic avenues. As research continues to unfold, this compound has the potential to make significant contributions to the development of innovative pharmaceutical agents.